Cas no 1250298-75-9 (4-(3,4-dichlorophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-(3,4-dichlorophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1250298-75-9
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 6578178
• PubChem ID: 61993203
• Update Time: 2025-05-21

4-(3,4-dichlorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-1-methyl-1H-pyrazol-5-amine
• AKOS011268394
• 1250298-75-9
• EN300-1148448

• Inchi： 1S/C10H9Cl2N3/c1-15-10(13)7(5-14-15)6-2-3-8(11)9(12)4-6/h2-5H,13H2,1H3
• InChI Key： KEVWLCVIFBSPGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NN(C)C=1N)Cl

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(3,4-dichlorophenyl)-1-methyl-1H-pyrazol-5-amine

4-(3,4-Dichlorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1250298-75-9)

4-(3,4-Dichlorophenyl)-1-methyl-1H-pyrazol-5-amine, also known by its CAS registry number CAS No. 1250298-75-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of this compound consists of a pyrazole ring substituted with a methyl group at position 1 and a 3,4-dichlorophenyl group at position 4, along with an amine group at position 5. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-(3,4-Dichlorophenyl)-1-methyl-1H-pyrazol-5-amine involves a series of carefully designed organic reactions. Typically, the synthesis begins with the preparation of the pyrazole ring using methods such as the Paal-Knorr synthesis or other cyclization techniques. The substitution at positions 1 and 4 is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. The final step involves introducing the amine group at position 5, which can be accomplished through reductive amination or other amine-forming reactions.

Recent studies have highlighted the potential of this compound in various applications. For instance, research has shown that 4-(3,4-Dichlorophenyl)-1-methyl-1H-pyrazol-5-amine exhibits promising activity in biological systems. In particular, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, this compound has shown selective inhibitory effects on certain enzymes involved in neurodegenerative diseases, making it a candidate for further exploration in drug development.

The chemical stability of CAS No. 1250298-75-9 is another area of interest. Studies have demonstrated that this compound is stable under a wide range of conditions, including thermal and oxidative stress. However, its stability can be influenced by the presence of certain catalysts or reaction conditions, which are critical considerations during its synthesis and storage.

In terms of spectroscopic characterization, 4-(3,4-Dichlorophenyl)-1-methyl-1H-pyrazol-5-amine has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure and purity. For example, the NMR spectra reveal distinct signals corresponding to the methyl group and the aromatic protons of the dichlorophenyl substituent, while the MS data confirm the molecular weight and fragmentation patterns consistent with its structure.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been employed to study its electronic structure and reactivity patterns. These studies have revealed that the presence of electron-withdrawing groups such as chlorine atoms on the phenyl ring significantly influences the electronic environment around the pyrazole ring, thereby affecting its reactivity in various chemical transformations.

In conclusion, 4-(3,4-Dichlorophenyl)-1-methyl-1H-pyrazol-5-amines, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of compounds available for drug discovery and material science research. Ongoing studies continue to explore its potential applications and optimize its properties for practical use.